N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C20H13ClN2O4/c21-15-11-12(23(25)26)9-10-16(15)22-20(24)19-13-5-1-3-7-17(13)27-18-8-4-2-6-14(18)19/h1-11,19H,(H,22,24)
• InChI Key: SUUHVTFKNWQDCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NC4=C(C=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C20H13ClN2O4
• Molecular Weight: 380.8 g/mol

Description

N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide is a complex organic compound that features a xanthene core structure substituted with a carboxamide group and a 2-chloro-4-nitrophenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide typically involves the reaction of 9H-xanthene-9-carboxylic acid with 2-chloro-4-nitroaniline. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction conditions often require stirring at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Hydrolysis: The carboxamide group can be hydrolyzed to the corresponding carboxylic acid and amine under acidic or basic conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles like amines or thiols, solvents like ethanol or water, elevated temperatures.

Hydrolysis: Acidic or basic aqueous solutions, heat.

Major Products

Reduction: 2-amino-4-chlorophenyl-9H-xanthene-9-carboxamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Hydrolysis: 9H-xanthene-9-carboxylic acid and 2-chloro-4-nitroaniline.

Scientific Research Applications

N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of dyes, pigments, and other functional materials.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the nitro and chloro groups can influence its reactivity and binding affinity to these targets.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-4-nitrophenol
• 2-chloro-5-nitrophenol
• 4-chloro-2-nitrophenol
• 2,6-dichloro-4-nitrophenol

Uniqueness

N-(2-chloro-4-nitrophenyl)-9H-xanthene-9-carboxamide is unique due to its xanthene core structure, which imparts distinct photophysical properties. This makes it particularly useful in applications requiring fluorescence or other optical characteristics. Additionally, the combination of the nitro and chloro substituents enhances its reactivity and potential for further functionalization.